Cas no 946212-87-9 (2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 946212-87-9
• MF: C₂₄H₂₄N₂O₅S
• MW: 452.522765159607
• CID: 5513674
• Update Time: 2025-05-21

2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-methoxy-N-[1,2,3,4-tetrahydro-1-[(4-methoxyphenyl)sulfonyl]-6-quinolinyl]-
• 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

• Inchi： 1S/C24H24N2O5S/c1-30-19-10-12-20(13-11-19)32(28,29)26-15-5-6-17-16-18(9-14-22(17)26)25-24(27)21-7-3-4-8-23(21)31-2/h3-4,7-14,16H,5-6,15H2,1-2H3,(H,25,27)
• InChI Key： JRGSZIMNGWGJJC-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCCN2S(C1=CC=C(OC)C=C1)(=O)=O)(=O)C1=CC=CC=C1OC

Additional information on 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Introduction to 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide (CAS No. 946212-87-9) and Its Emerging Applications in Chemical Biology

2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, identified by the CAS number 946212-87-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to the class of benzamide derivatives fused with a tetrahydroquinoline scaffold, which is well-documented for its potential biological activities. The presence of multiple functional groups, including a methoxy group, a sulfonyl group, and a benzamide moiety, contributes to its versatile interactions with biological targets.

The tetrahydroquinoline core is particularly noteworthy for its role in medicinal chemistry. Tetrahydroquinoline derivatives have been extensively studied for their pharmacological properties, with applications ranging from anti-inflammatory and anticancer agents to neuroprotective compounds. The structural flexibility of the tetrahydroquinoline ring allows for optimal binding to various biological receptors and enzymes, making it a valuable scaffold for drug design. In the case of 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide, the additional substituents enhance its binding affinity and specificity.

The 4-methoxybenzenesulfonyl group at the N-1 position of the tetrahydroquinoline ring introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This modification is particularly relevant in designing compounds that interact with metal ions or require precise control over charge distribution. Furthermore, the benzamide moiety at the 6-position of the tetrahydroquinoline ring provides a hydrogen-bonding site that can enhance interactions with protein targets. These structural features make 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide a promising candidate for further exploration in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and affinity of this compound towards various biological targets. Studies have suggested that this molecule may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). The methoxy groups present in both the tetrahydroquinoline ring and the benzene sulfonyl moiety are critical for these interactions, as they can participate in hydrophobic and hydrogen-bonding interactions with protein residues.

Moreover, the synthesis of 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has been optimized using modern synthetic methodologies to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated cyclizations have been employed to construct the complex tetrahydroquinoline scaffold efficiently. These synthetic strategies not only facilitate the production of this compound but also provide insights into potential modifications that could enhance its biological activity.

In preclinical studies, 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide has demonstrated promising results in models of inflammation and pain relief. The compound's ability to modulate key signaling pathways involved in these conditions suggests its potential as a therapeutic agent. Additionally, its structural similarity to known bioactive molecules makes it an attractive candidate for structure-based drug design approaches. By leveraging computational tools to analyze its interaction with target proteins, researchers can identify key residues responsible for its activity and design analogs with improved efficacy.

The role of bioisosterism in enhancing drug-like properties has also been explored in relation to this compound. By replacing certain functional groups with bioisosteres while maintaining overall structural integrity, it may be possible to improve solubility, metabolic stability, and pharmacokinetic profiles. For instance, replacing one of the methoxy groups with a fluoro substituent could alter electronic properties without significantly affecting biological activity. Such modifications are often critical in advancing lead compounds to clinical candidates.

Recent research has also highlighted the importance of understanding off-target effects when evaluating new drug candidates. Advanced techniques such as surface plasmon resonance (SPR) and X-ray crystallography have been used to characterize how 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide interacts with proteins beyond its primary target. These studies have revealed that certain substitutions can reduce off-target binding while preserving potency against the intended therapeutic target.

The development of novel analytical methods has further facilitated the study of this compound's behavior in biological systems. Techniques such as mass spectrometry (MS) and high-performance liquid chromatography (HPLC) allow for precise quantification and characterization of metabolites formed after administration. This information is crucial for understanding how the compound is processed by the body and for identifying potential toxicological concerns early in drug development.

The integration of artificial intelligence (AI) into drug discovery has also accelerated progress in studying compounds like 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1,2,3,4-tetrahydroquinolin-6-ylbenzamide. Machine learning algorithms can predict biological activity based on structural features alone before experimental validation is required. This approach has already led to several high-profile successes in identifying new lead compounds with improved properties compared to traditional methods.

In conclusion, 2-methoxy-N-1-(4-methoxybenzenesulfonyl)-1, 2, 3, 4-tetrahydroquinolin-6-yl benzamide (CAS No. 946212-87-9) represents a structurally fascinating molecule with significant potential in chemical biology and medicinal chemistry. Its unique combination of functional groups makes it an attractive scaffold for designing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new applications for this compound, paving the way for future breakthroughs in drug development.